Cas no 2138256-53-6 (1H-2,1-Benzothiazin-4(3H)-one, 1-ethyl-8-methoxy-, 2,2-dioxide)

• Product Name: 1H-2,1-Benzothiazin-4(3H)-one, 1-ethyl-8-methoxy-, 2,2-dioxide
• CAS No: 2138256-53-6
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 5259477
• Update Time: 2025-05-20

1H-2,1-Benzothiazin-4(3H)-one, 1-ethyl-8-methoxy-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-2,1-Benzothiazin-4(3H)-one, 1-ethyl-8-methoxy-, 2,2-dioxide

• Inchi： 1S/C11H13NO4S/c1-3-12-11-8(5-4-6-10(11)16-2)9(13)7-17(12,14)15/h4-6H,3,7H2,1-2H3
• InChI Key： MWHIXMNSEAZBTA-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(OC)C=CC=C2C(=O)CS1(=O)=O

Additional information on 1H-2,1-Benzothiazin-4(3H)-one, 1-ethyl-8-methoxy-, 2,2-dioxide

1H-2,1-Benzothiazin-4(3H)-one, 1-Ethyl-8-Methoxy-, 2,2-Dioxide

The compound with CAS No. 2138256-53-6, known as 1H-2,1-Benzothiazin-4(3H)-one, 1-Ethyl-8-Methoxy-, 2,2-Dioxide, is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound belongs to the class of benzothiazines, which are heterocyclic compounds characterized by a fused benzene ring and a thiazine ring. The presence of the benzothiazine framework in this molecule makes it particularly interesting due to its unique electronic properties and potential for functionalization.

The structure of 1H-2,1-Benzothiazin-4(3H)-one is further modified by the substitution of an ethyl group at position 1 and a methoxy group at position 8. These substituents not only influence the physical properties of the compound but also play a crucial role in its reactivity and application potential. The dioxide functionality at position 2 adds another layer of complexity to the molecule, enhancing its versatility in chemical reactions.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and materials science. For instance, the benzothiazine core has been explored for its potential as a scaffold in designing bioactive molecules with anti-inflammatory and antioxidant properties. The substitution patterns in this compound further enhance its ability to interact with biological systems, making it a promising candidate for pharmacological applications.

In terms of synthesis, the preparation of 1H-2,1-Benzothiazin-4(3H)-one, 1-Ethyl-8-Methoxy-, 2,2-Dioxide involves a multi-step process that typically begins with the formation of the benzothiazine ring system. This is followed by selective oxidation and functionalization steps to introduce the desired substituents. Researchers have reported optimized synthetic routes that improve yields and reduce reaction times, making this compound more accessible for large-scale applications.

The application of this compound extends beyond pharmacology into areas such as polymer chemistry and catalysis. Its ability to act as a precursor for more complex structures has been leveraged in the development of advanced materials with tailored properties. For example, derivatives of this compound have been used in creating high-performance polymers with improved thermal stability and mechanical strength.

From an environmental perspective, the synthesis and application of 1H-2,1-Benzothiazin-4(3H)-one have been scrutinized for their sustainability. Recent advancements in green chemistry have led to the development of eco-friendly synthesis methods that minimize waste and reduce energy consumption. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing.

In conclusion, CAS No. 2138256-53-6, or 1H-2,1-Benzothiazin-4(3H)-one, 1-Ethyl-8-Methoxy-, 2,2-Dioxide, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development.